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Compound of Interest

Compound Name: Tris(4-aminophenyl)amine

Cat. No.: B013937 Get Quote

Tris(4-aminophenyl)amine (TAPA) is a versatile, trifunctional aromatic amine that serves as a

crucial building block in the synthesis of advanced materials. Its unique C₃-symmetric and

propeller-like molecular structure, composed of a central nitrogen atom bonded to three

aminophenyl groups, imparts desirable properties to a variety of polymers.[1] This guide

provides a comprehensive overview of the chemical and physical properties, synthesis, and

applications of TAPA, with a focus on its role in the development of high-performance materials.

Chemical and Physical Properties
Tris(4-aminophenyl)amine is a yellow crystalline solid at room temperature.[2] It is a

fluorescent, highly symmetric molecule with notable nonlinear optical properties.[2][3] The key

physical and chemical properties of TAPA are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₈H₁₈N₄ [2][4]

Molecular Weight 290.37 g/mol [4]

CAS Number 5981-09-9 [5]

Appearance Yellow Crystalline Solid [2]

Melting Point 230 °C [2][5]

Density 1.276 g/cm³ [2][6]

Boiling Point 571.3 °C at 760 mmHg [2]

Flash Point 294.1 °C [2]

Refractive Index 1.751 [2]

Solubility Slightly soluble in water [3]

Storage Conditions
4°C, protect from light, store

under nitrogen
[5][7]

Spectral Properties
The spectral characteristics of Tris(4-aminophenyl)amine are crucial for its identification and

for the characterization of materials derived from it.
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Spectral Data Type Key Features Reference(s)

FTIR (cm⁻¹)

3406, 3334, 3207 (N-H

stretching), 3034, 3003

(aromatic C-H stretching),

1620 (N-H bending), 1504

(aromatic C=C stretching),

1259 (C-N stretching)

[8]

¹³C NMR

Chemical shifts observed for

TAPA-based Covalent Organic

Frameworks (COFs) indicate

the local chemical environment

of carbon atoms in the solid

state. For example, in a TAPA-

PMDA COF, the imide carbonyl

carbon appears at 165.0 ppm,

and in a TAPA-TFPPy COF,

the imine carbon is at 162.4

ppm.

[1]

UV-Vis

UV-Vis Diffuse Reflectance

Spectroscopy (DRS) is used to

determine the light absorption

characteristics and estimate

the optical band gaps of TAPA-

based materials. The spectra

are typically recorded over a

range of 220 to 800 nm to

capture all relevant electronic

transitions.

[1]

Experimental Protocols
The synthesis of Tris(4-aminophenyl)amine is most commonly achieved through a two-step

process involving the synthesis of a nitro-intermediate followed by its reduction.

Synthesis of Tris(4-nitrophenyl)amine (TNPA)
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This initial step involves a nucleophilic aromatic substitution reaction.

Reactants: 4-nitroaniline, 1-fluoro-4-nitrobenzene, and potassium carbonate (K₂CO₃).[9]

Solvent: Dimethyl sulfoxide (DMSO).[9]

Procedure:

4-nitroaniline and K₂CO₃ are stirred in DMSO at ambient temperature for 6 hours in a

three-neck round-bottom flask equipped with a magnetic stirrer, condenser, and

thermometer.[9]

1-fluoro-4-nitrobenzene is then added dropwise.[9]

The reaction mixture is refluxed at 120 °C for 48 hours.[9]

After completion, the reaction mixture is poured onto crushed ice to precipitate the

product.[9]

Reduction of Tris(4-nitrophenyl)amine (TNPA) to Tris(4-
aminophenyl)amine (TAPA)
The second step is the reduction of the three nitro groups of TNPA to primary amine groups.

Reactants: Tris(4-nitrophenyl)amine, hydrazine hydrate, and palladium on activated charcoal

(Pd/C) as a catalyst.[9]

Solvent: Dry distilled ethanol.[9]

Procedure:

Tris(4-nitrophenyl)amine is dissolved in dry distilled ethanol with palladium on activated

charcoal.[9]

After 1 hour, hydrazine hydrate solution is added slowly, and the mixture is refluxed for 48

hours.[9]

Upon completion of the reaction, the palladium charcoal is removed by hot filtration.[9]
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The excess ethanol is removed under reduced pressure to yield Tris(4-
aminophenyl)amine.[9]

Applications in Materials Science
The trifunctional nature of TAPA makes it an ideal building block for the construction of

hyperbranched polymers, Covalent Organic Frameworks (COFs), and polyimides.[1]

Covalent Organic Frameworks (COFs)
TAPA is a C₃-symmetric triamine building block used in the construction of various COFs.[1]

These crystalline porous polymers have well-defined structures and tunable functionalities. The

amine groups of TAPA readily react with aldehydes via a Schiff-base condensation to form

imine linkages (-C=N-), which is a fundamental reaction for the synthesis of COFs.[1] For

instance, TAPA can be reacted with terephthalaldehyde (PDA) to construct a TAPA-PDA-based

COF.[1]

TAPA in COF Synthesis.

Polyimides
TAPA is extensively used to synthesize hyperbranched and cross-linked polyimides, which are

known for their exceptional thermal and chemical stability. The reaction typically involves the

polycondensation of TAPA with various aromatic dianhydrides, such as pyromellitic dianhydride

(PMDA).[1] A hyperbranched polyimide can be prepared by heating a mixture of TAPA and

PMDA to 300 °C in a solvent-free synthesis method.[1][9]
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Synthesis of TAPA-based Polyimide.

Other Applications
The distinct electrochemical and structural properties of TAPA-based materials make them

promising for various other applications:

Gas Separation and Water Purification Membranes: The porous nature of TAPA-based

polymers makes them suitable for creating permeable membranes with high separation

performance.[1]

Organic Electronics and Semiconductor Thin Films: TAPA's structure is valuable for

developing advanced materials used in optoelectronics and functional polymers.[1][6]
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Energy Storage Systems: TAPA has been investigated as a potential catholyte material in

aqueous organic redox flow batteries (AORFBs).[1]

Selective Capture of Heavy Metal Ions: TAPA-based polymers can be used for the selective

capture of toxic heavy metal ions from water.[1]

Electrochromism: A TAPA-terephthalaldehyde-based COF has been reported to exhibit four-

state electrochromism, opening avenues for its use in intelligent windows and energy-saving

devices.[10][11]

Safety Information
Tris(4-aminophenyl)amine is harmful if swallowed and causes skin and serious eye irritation.

It may also cause respiratory irritation. Appropriate personal protective equipment, including

gloves and eye protection, should be worn when handling this chemical. It should be used in a

well-ventilated area.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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